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Compound of Interest

Compound Name:

1-Benzyl-4-

(hydroxymethyl)piperidine-4-

carbonitrile

Cat. No.: B176273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available technical information for 1-
Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile. It is important to note that detailed

experimental protocols, extensive biological activity data, and specific signaling pathway

involvement for this particular compound are limited in publicly accessible scientific literature.

The information presented herein is a compilation of data from chemical suppliers and general

knowledge of related piperidine compounds.

Core Compound Information
1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile is a substituted piperidine derivative.

The presence of the benzyl group, a hydroxymethyl group, and a carbonitrile at the 4-position

of the piperidine ring suggests its potential as a versatile intermediate in organic synthesis,

particularly for the development of more complex molecules with potential pharmaceutical

applications.
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Property Value Source

CAS Number 162686-53-5 [1][2][3]

Molecular Formula C₁₄H₁₈N₂O [3]

Molecular Weight 230.31 g/mol N/A

Appearance White to off-white solid Supplier Data

Solubility
Soluble in organic solvents like

methanol, ethanol, and DMSO
General Knowledge

Spectral Data
Detailed spectral data such as ¹H NMR, ¹³C NMR, and mass spectrometry for this specific

compound are not readily available in public databases. Researchers would need to acquire

this data experimentally upon obtaining a sample.

Synthesis and Experimental Protocols
A specific, detailed, and validated experimental protocol for the synthesis of 1-Benzyl-4-
(hydroxymethyl)piperidine-4-carbonitrile is not described in the surveyed literature.

However, based on the synthesis of structurally related piperidine derivatives, a plausible

synthetic route can be proposed.

Hypothetical Synthetic Workflow
The synthesis of 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile would likely involve a

multi-step process starting from a simpler piperidine precursor. A potential, though unverified,

workflow is outlined below.

1-Benzyl-4-piperidone 1-Benzyl-4-cyanopiperidin-4-ol

 Cyanohydrin formation 
 (e.g., KCN, H₂O) 

1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile

 Reduction of nitrile to primary alcohol 
 (e.g., NaBH₄, followed by acidic workup) 

 or hydroxymethylation 

Click to download full resolution via product page

Caption: A potential synthetic pathway for the target compound.
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Disclaimer: This is a hypothetical workflow. The actual synthesis may require different reagents,

catalysts, and reaction conditions. Optimization and validation would be necessary.

Biological Activity and Potential Applications
The biological activity of 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile has not been

explicitly reported. However, the N-benzylpiperidine scaffold is a common feature in

compounds with significant biological activities. For instance, various derivatives have been

investigated as:

Acetylcholinesterase (AChE) inhibitors: Relevant for the treatment of Alzheimer's disease.

Histone Deacetylase (HDAC) inhibitors: Investigated for their potential in cancer therapy.

Serotonin transporter (SERT) inhibitors: Used in the treatment of depression and anxiety

disorders.

Given these precedents, it is plausible that 1-Benzyl-4-(hydroxymethyl)piperidine-4-
carbonitrile could serve as an intermediate in the synthesis of novel therapeutic agents

targeting these or other biological pathways.

Hypothetical Signaling Pathway Involvement
Based on the activities of related N-benzylpiperidine compounds, one could hypothesize its

potential interaction with pathways relevant to neurodegenerative diseases. For example, a

derivative of this compound might inhibit acetylcholinesterase, leading to an increase in

acetylcholine levels in the synaptic cleft, which is a key strategy in managing Alzheimer's

disease symptoms.
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Caption: Hypothetical inhibition of AChE by a derivative.

Disclaimer: This diagram illustrates a potential mechanism of action for a derivative of the title

compound, based on the known activities of similar molecules. It is not based on experimental

data for 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile itself.
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1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile is a chemical compound with potential

as a synthetic intermediate. While its direct biological applications are not yet documented, its

structural motifs are present in a range of biologically active molecules. Further research is

required to elucidate its reactivity, synthetic utility, and pharmacological profile. This guide

provides a summary of the currently available information and highlights the need for more in-

depth studies to fully characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Benzyl-4-(hydroxymethyl)piperidine-4-carbonitrile | 162686-53-5
[amp.chemicalbook.com]

2. prepchem.com [prepchem.com]

3. usiena-air.unisi.it [usiena-air.unisi.it]

To cite this document: BenchChem. [Technical Guide: 1-Benzyl-4-(hydroxymethyl)piperidine-
4-carbonitrile (CAS 162686-53-5)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176273#1-benzyl-4-hydroxymethyl-piperidine-4-
carbonitrile-cas-162686-53-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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